Cas no 35931-68-1 (Dimethyl Cladosporin)

• Product Name: Dimethyl Cladosporin
• CAS No: 35931-68-1
• MF: C₁₈H₂₄O₅
• MW: 320.380166053772
• CID: 5156043
• Update Time: 2025-06-08

Dimethyl Cladosporin Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-1-one, 3,4-dihydro-6,8-dimethoxy-3-[[(2R,6S)-tetrahydro-6-methyl-2H-pyran-2-yl]methyl]-, (3R)-
• Dimethyl Cladosporin

• Inchi： 1S/C18H24O5/c1-11-5-4-6-13(22-11)9-15-8-12-7-14(20-2)10-16(21-3)17(12)18(19)23-15/h7,10-11,13,15H,4-6,8-9H2,1-3H3/t11-,13+,15+/m0/s1
• InChI Key： PBNWYXJTPLKLOB-NJZAAPMLSA-N
• SMILES： [C@@H]1(C[C@@H]2O[C@@H](C)CCC2)OC(=O)C2=C(OC)C=C(OC)C=C2C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans

Additional information on Dimethyl Cladosporin

Dimethyl Cladosporin (CAS No. 35931-68-1): A Comprehensive Overview of Its Properties and Applications

Dimethyl Cladosporin (CAS No. 35931-68-1) is a naturally occurring derivative of cladosporin, a secondary metabolite produced by fungi of the genus *Cladosporium*. This compound has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, agriculture, and biotechnology. With the growing interest in natural products and their bioactive properties, Dimethyl Cladosporin has become a subject of extensive research, particularly in the context of antimicrobial and anti-inflammatory activities.

The molecular formula of Dimethyl Cladosporin is C₁₇H₂₀O₆, and it features a dihydroisocoumarin core structure with two methyl groups attached. This structural modification enhances its stability and bioavailability compared to its parent compound, cladosporin. Researchers have identified Dimethyl Cladosporin as a promising candidate for drug development, especially in the fight against antibiotic-resistant pathogens. Its mechanism of action involves inhibiting protein synthesis in microbial cells, making it a potential alternative to conventional antibiotics.

In agriculture, Dimethyl Cladosporin has shown potential as a biopesticide. With the increasing demand for sustainable farming practices, this compound offers an eco-friendly solution to combat plant pathogens. Studies have demonstrated its efficacy against fungal infections in crops, reducing the reliance on synthetic chemicals. Farmers and agronomists are particularly interested in its low toxicity to non-target organisms, aligning with the global push for green chemistry and sustainable agriculture.

The cosmetic industry is another area where Dimethyl Cladosporin is gaining traction. Its anti-inflammatory and antioxidant properties make it a valuable ingredient in skincare formulations. Consumers are increasingly seeking natural alternatives to synthetic additives, and Dimethyl Cladosporin fits this trend perfectly. Brands are exploring its use in anti-aging creams, serums, and other dermatological products, capitalizing on its ability to neutralize free radicals and reduce skin irritation.

From a research perspective, Dimethyl Cladosporin is also being investigated for its potential role in cancer therapy. Preliminary studies suggest that it may exhibit cytotoxic effects on certain cancer cell lines, though further clinical trials are needed to validate these findings. The compound's ability to modulate cellular pathways makes it a fascinating subject for oncologists and pharmacologists alike.

In conclusion, Dimethyl Cladosporin (CAS No. 35931-68-1) is a versatile compound with broad applications across multiple industries. Its natural origin, combined with its bioactive properties, positions it as a key player in the future of medicine, agriculture, and cosmetics. As research continues to uncover its full potential, this compound is likely to become even more prominent in scientific and commercial discussions.